Cas no 1005307-60-7 (2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide)
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide
- 2-[2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1-yl]-N-(2,5-dimethylphenyl)acetamide
- 2-(2-(azepan-1-ylmethyl)-5-methoxy-4-oxopyridin-1(4H)-yl)-N-(2,5-dimethylphenyl)acetamide
- F2086-0292
- 1005307-60-7
- AKOS005011910
-
- Inchi: 1S/C23H31N3O3/c1-17-8-9-18(2)20(12-17)24-23(28)16-26-15-22(29-3)21(27)13-19(26)14-25-10-6-4-5-7-11-25/h8-9,12-13,15H,4-7,10-11,14,16H2,1-3H3,(H,24,28)
- InChI Key: HIWGFHRPFSZMGE-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=C(CN2CCCCCC2)N(C=1)CC(NC1C=C(C)C=CC=1C)=O)=O
Computed Properties
- Exact Mass: 397.23654186g/mol
- Monoisotopic Mass: 397.23654186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61.9Ų
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2086-0292-2μmol |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-5μmol |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-10μmol |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-1mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-2mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-3mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-4mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-5mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-10mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2086-0292-15mg |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide |
1005307-60-7 | 90%+ | 15mg |
$89.0 | 2023-05-16 |
2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide
Research Brief on 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide (CAS: 1005307-60-7)
Recent studies have highlighted the potential of 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide (CAS: 1005307-60-7) as a novel therapeutic agent in the field of chemical biology and medicine. This compound, characterized by its unique structural features, has garnered attention for its promising pharmacological properties, particularly in targeting specific pathways involved in inflammatory and oncogenic processes. The following brief synthesizes the latest research findings, methodologies, and implications of this compound.
The compound's mechanism of action has been elucidated through in vitro and in vivo studies, demonstrating its efficacy as a modulator of key signaling pathways. Research indicates that 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide exhibits selective inhibition of certain kinases, which play a critical role in cell proliferation and survival. These findings suggest its potential application in the treatment of cancers characterized by dysregulated kinase activity.
In addition to its anticancer properties, recent investigations have explored the compound's anti-inflammatory effects. Preclinical models have shown that it can significantly reduce the production of pro-inflammatory cytokines, thereby attenuating inflammatory responses. This dual functionality positions the compound as a versatile candidate for further development in both oncology and immunology.
The synthesis and optimization of 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles, enhancing their therapeutic potential. Structure-activity relationship (SAR) studies have identified critical modifications that enhance binding affinity and selectivity, paving the way for the development of next-generation analogs.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous preclinical and clinical testing. Ongoing research aims to optimize dosing regimens and delivery systems to maximize therapeutic efficacy while minimizing adverse effects.
In conclusion, 2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide represents a compelling area of research in chemical biology and medicine. Its multifaceted pharmacological properties and potential applications in cancer and inflammation underscore the importance of continued investigation. Future studies should focus on advancing this compound through the drug development pipeline, with the ultimate goal of translating these findings into clinically viable therapies.
1005307-60-7 (2-{2-[(azepan-1-yl)methyl]-5-methoxy-4-oxo-1,4-dihydropyridin-1-yl}-N-(2,5-dimethylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)